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These application notes provide a comprehensive overview of the principles and
methodologies for utilizing Indium-115 (113In) in the field of geology. Contrary to direct
geological dating, the primary application of 12>In in this context is for the accurate
measurement of thermal and epithermal neutron flux. This technique, known as neutron
activation analysis (NAA), is crucial for understanding neutron-induced phenomena in
geological environments, particularly in and around uranium ore deposits.

Neutron activation analysis is a highly sensitive nuclear analytical technique used for
determining the elemental composition of a wide variety of materials.[1] In geology, it is
employed to analyze rocks, minerals, and sediments to understand their formation and
composition.[2]

Principle of the Method

The methodology is based on the principle of neutron capture by the stable isotope 13In. With
a natural abundance of 95.7%, 115In has a high probability (a large thermal neutron capture
cross-section) of absorbing a thermal neutron. This nuclear reaction transmutes 1°In into the
metastable isomer 1°™in, which is radioactive.

The subsequent decay of 116™1|n back to a stable state involves the emission of characteristic
gamma rays. By measuring the energy and intensity of these gamma rays using a high-
resolution detector, the amount of 116™1|n produced can be quantified. This, in turn, is directly
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proportional to the neutron flux to which the indium was exposed. This method is particularly
valuable for on-site analysis in mineral exploration and for grade control in mining operations.

[3]

The key nuclear reaction is:

115|n +n - 116m1|n + y

This can be written in shorthand as *°In(n,y)e™|n,

Data Presentation

The following tables summarize the key quantitative data relevant to the application of 1°In in
neutron flux analysis.

Table 1: Nuclear Properties of Indium-115 and its Activation Product

Property Value

Natural Abundance of 1%°In 95.7%

Thermal Neutron Capture Cross-Section for

~162.6 barns
115|n(n,y)116m1|n
Half-life of 1t6m1|n ~54.29 minutes
Decay Mode of 116m1|n Beta Decay (B~)

Table 2: Prominent Gamma-Ray Emissions from the Decay of 116mi|n
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Energy (keV) Intensity (%)
416.86 27.68

1097.30 56.21

1293.54 84.40

818.70 11.48

1507.40 9.96

2112.10 15.53

Note: Intensities represent the number of gamma rays of a specific energy emitted per 100
decays of 116m1|n,

Experimental Protocols

The following protocols provide a detailed methodology for the determination of thermal and
epithermal neutron flux using indium foils.

Protocol 1: Preparation and In-Situ Irradiation of Indium Foils in a Geological Setting (e.g.,
Borehole)

» Foil Preparation:

o Obtain high-purity (99.9% or higher) indium foils of a known mass and uniform thickness
(e.g., 1 mm).[4]

o For each measurement point, prepare two identical indium foils.
o One foil will be irradiated bare to measure the total (thermal + epithermal) neutron flux.

o The second foil will be enclosed in a cadmium (Cd) cover of a specific thickness (e.g.,
0.273 mm).[4] Cadmium is a strong absorber of thermal neutrons, so the activation of the
cadmium-covered foil will be primarily due to epithermal neutrons.[5]

¢ In-Situ Placement:
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o Securely mount the bare and cadmium-covered foils in a suitable probe for deployment
into a borehole or placement within the geological formation of interest.

o Ensure the foils are positioned at the precise depth or location where the neutron flux is to
be measured.

o For fast neutron measurements, the indium foils can be encased in paraffin spheres
placed within cadmium boxes. The paraffin moderates the high-energy neutrons, which
then activate the indium.[6][7]

e Irradiation:

o Expose the foils to the neutron field for a predetermined period (irradiation time, t_i). A
typical irradiation time might be in the range of 1 to 2 hours, depending on the expected
neutron flux.[4] A longer activation time may be necessary in low-flux environments.[2]

o Record the exact start and end times of the irradiation.
o Foil Retrieval and Transport:
o After irradiation, retrieve the probe containing the foils.

o Handle the now-radioactive foils with appropriate safety precautions (e.g., using forceps
and minimizing exposure time).

o Transport the foils to the gamma-ray counting system as quickly as possible to minimize
decay losses. Record the time elapsed between the end of irradiation and the start of
counting (decay time, t_d). A typical decay time might be around 5 minutes to allow for the
decay of short-lived interfering isotopes.[4]

Protocol 2: Gamma-Ray Spectroscopy and Data Analysis
e Spectrometer Setup:

o Use a high-purity germanium (HPGe) detector for gamma-ray spectroscopy, as it offers
excellent energy resolution for identifying and quantifying the characteristic gamma peaks
of 12ém1|n [2] Nal(Tl) detectors can also be used but have lower resolution.[4]
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o Calibrate the HPGe detector for energy and efficiency using standard radioactive sources.

e Counting:

o Place the activated bare indium foil at a reproducible position relative to the HPGe
detector.

o Acquire a gamma-ray spectrum for a predetermined counting time (t_c), typically 1 hour or
more.[4]

o Record the start and end times of the count.
o Repeat the counting procedure for the cadmium-covered foil.
o Data Analysis:

o Analyze the gamma-ray spectra to identify the characteristic photopeaks of 116M|n (e.g.,
417 keV, 1097 keV, and 1293 keV).[2]

o Determine the net peak area (total counts minus background) for one or more of these
prominent peaks.

o The activity (A) of 116M1|n at the end of irradiation can be calculated using the following
equation:

A=C/(e*ly*(1-en-At_c)) * eN(-At_d))

where:

C is the net peak count rate (counts per second)

€ is the detector efficiency at the gamma-ray energy

ly is the intensity of the chosen gamma ray

A is the decay constant of 126min (In(2) / T_%2)

t cis the counting time
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» t dis the decay time

e Neutron Flux Calculation:

[e]

The saturated activity (A_sat) is the theoretical activity if the foil were irradiated for an
infinite time. It is calculated as:

A sat=A/(1-en-At )

where t_i is the irradiation time.

The reaction rate per target atom (R) is given by:

R=A sat/N

where N is the number of 115In atoms in the foil.

The neutron flux (®) is then calculated as:

®=R/0o

where 0 is the average neutron capture cross-section over the neutron energy spectrum.
Cadmium Difference Method:

» The neutron flux calculated from the bare foil (®_total) represents the sum of thermal
and epithermal contributions.

= The neutron flux calculated from the cadmium-covered foil (®_epi) represents the
epithermal contribution.

» The thermal neutron flux (®_th) is determined by the difference:
® th = total - ®_epi

Correction Factors: In geological matrices, correction factors for neutron self-shielding
within the foil and flux depression in the surrounding medium may be necessary for high-
accuracy measurements. These factors depend on the foil thickness and the composition
of the surrounding rock.[8][9]
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Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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